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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B14793205 Get Quote

For immediate reference, Onitisin 2'-O-glucoside and materials contaminated with it should

be treated as chemical waste and disposed of through your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste contractor. Due to the limited

availability of specific toxicological and environmental hazard data for this compound, a

cautious approach is essential to ensure the safety of laboratory personnel and to maintain

environmental compliance. Do not discharge Onitisin 2'-O-glucoside or its solutions down the

drain or dispose of it in regular solid waste streams without explicit approval from your

institution's EHS office.

This guide provides a procedural, step-by-step plan for the safe handling and disposal of

Onitisin 2'-O-glucoside, designed for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties Relevant to
Disposal
A summary of the known properties of Onitisin 2'-O-glucoside is provided below to inform

handling and disposal decisions.
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Property Data Implications for Disposal

Molecular Formula C₂₁H₃₀O₉

The organic nature of the

compound suggests that it

should be disposed of as

chemical waste.

Molecular Weight 426.46 g/mol
This information is useful for

waste manifest documentation.

Physical State Solid (presumed)
Solid waste should be

segregated from liquid waste.

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Solubility in common organic

solvents indicates that it

should be handled as organic

chemical waste. Rinsing of

contaminated glassware

should be done with an

appropriate solvent, and the

rinsate collected as hazardous

waste.

Storage Temperature 2-8°C or -20°C[2][3]

While not directly related to

disposal, this indicates the

compound's stability and the

need for proper handling

during collection and storage

of waste.

Experimental Protocols for Safe Disposal
The following step-by-step protocols are based on general best practices for laboratory

chemical waste disposal.

1. Unused or Surplus Solid Onitisin 2'-O-glucoside:

Waste Identification and Collection:
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Designate a specific, compatible, and sealable container for "Solid Organic Chemical

Waste." A clean, dry, and clearly labeled polyethylene or glass container is recommended.

The label should include: "Solid Chemical Waste: Onitisin 2'-O-glucoside," the

approximate quantity, and the date of accumulation.

Carefully transfer the solid Onitisin 2'-O-glucoside into the designated waste container,

minimizing dust generation.

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area.

This area should be well-ventilated and away from incompatible materials.

Disposal:

Arrange for the collection of the waste container through your institution's EHS department

or a certified chemical waste disposal service.

Do not place solid Onitisin 2'-O-glucoside in the regular trash.

2. Solutions Containing Onitisin 2'-O-glucoside:

Waste Identification and Collection:

Use a dedicated, leak-proof, and sealable container for "Liquid Organic Chemical Waste."

Ensure the container material is compatible with the solvent used.

Label the container with "Liquid Chemical Waste," the name of the compound (Onitisin 2'-
O-glucoside), the solvent(s) used, and the estimated concentration and volume.

Carefully pour the waste solution into the container.

Storage:

Keep the waste container sealed when not in use.
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Store it in a designated satellite accumulation area with secondary containment to prevent

spills.

Disposal:

Contact your institution's EHS office for pickup and disposal.

Do not pour solutions of Onitisin 2'-O-glucoside down the sanitary sewer.

3. Contaminated Labware and Personal Protective Equipment (PPE):

Segregation and Collection:

Place all disposable labware (e.g., pipette tips, weighing paper, contaminated gloves) that

has come into contact with Onitisin 2'-O-glucoside into a designated, labeled bag or

container for "Solid Laboratory Waste."

For contaminated glassware, rinse it with an appropriate solvent (as indicated by solubility)

and collect the rinsate in the "Liquid Organic Chemical Waste" container. The cleaned

glassware can then be washed normally.

Disposal:

Dispose of the solid waste container through your institution's chemical waste program.

4. Empty Onitisin 2'-O-glucoside Containers:

Decontamination:

Ensure the container is as empty as possible.

Rinse the container three times with a suitable solvent.

Collect the rinsate in the designated "Liquid Organic Chemical Waste" container.

Disposal:

After triple rinsing, deface or remove the original label.
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The cleaned, empty container can typically be disposed of in the regular recycling or trash,

in accordance with your facility's guidelines.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Onitisin 2'-O-glucoside and its associated waste.
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Caption: Disposal decision workflow for Onitisin 2'-O-glucoside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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